(S)-5-Aza-spiro[2.4]heptane-7-carboxylic acid

• IUPAC Name: (7S)-5-azaspiro[2.4]heptane-7-carboxylic acid
• InChI: InChI=1S/C7H11NO2/c9-6(10)5-3-8-4-7(5)1-2-7/h5,8H,1-4H2,(H,9,10)/t5-/m0/s1
• InChI Key: TWXWMEGIVQLEOG-YFKPBYRVSA-N
• Canonical SMILES: C1CC12CNCC2C(=O)O
• Isomeric SMILES: C1CC12CNC[C@H]2C(=O)O
• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol

Description

“(S)-5-Aza-spiro[2.4]heptane-7-carboxylic acid” is a chemical compound with the CAS Number: 2138525-93-4. It has a molecular weight of 363.41. The IUPAC name for this compound is 5-(((9H-fluoren-9-yl)methoxy)carbonyl)-5-azaspiro[2.4]heptane-7-carboxylic acid.

Synthesis Analysis

The synthesis of “this compound” involves a method for synthesizing (7S)-5-azaspiro[2.4]heptane-7-yl tert-butyl carbamate. The raw materials used in the synthesis are easy to obtain, and the process is simple.

Scientific Research Applications

Synthesis and Drug Design

Synthesis of 2-Azaspiro[3.3]heptane-derived Amino Acids

The creation of 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid demonstrates the utility of spirocyclic scaffolds in synthesizing sterically constrained amino acids. These compounds are valuable for chemistry, biochemistry, and drug design, indicating the versatility of spiro compounds in creating novel amino acid derivatives (Radchenko, Grygorenko, & Komarov, 2010).

Stereoselective Construction of 5-Aza-Spiro[2,4]Heptane Motif

The catalytic asymmetric 1,3-dipolar cycloaddition process developed for synthesizing 5-aza-spiro[2,4]heptanes showcases an efficient method for constructing a valuable structural motif for drug discovery. This method highlights the importance of spirocyclic compounds in facilitating the discovery and development of new drugs (Tang‐Lin Liu et al., 2011).

Medicinal Chemistry

Conformationally Restricted Glutamic Acid Analogues

The synthesis of various stereoisomers of 1-aminospiro[3.3]heptane-1,6-dicarboxylic acid, an analogue of glutamic acid, showcases the application of spiro compounds in mimicking biologically significant molecules in restricted conformations. These compounds are potential tools for mechanistic studies or the search for biologically active compounds, indicating their relevance in understanding and modulating biochemical pathways (Chernykh et al., 2014).

Anticonvulsant Evaluation of Spiro[4.5] and Spiro[4.6] Carboxylic Acids

The synthesis and evaluation of spiro[4.5] and spiro[4.6] carboxylic acids for anticonvulsant activity demonstrate the potential of spirocyclic compounds in the development of novel therapeutic agents. The study provides insights into the role of carboxylic acid groups in modulating biological activity and the potential for these compounds to resist metabolic alteration, thus maintaining their therapeutic efficacy (Scott et al., 1985).